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Compound of Interest

4-Bromo-3-methyl-isothiazol-5-
Compound Name: ,
ylamine

cat. No.: B1287052

For Researchers, Scientists, and Drug Development Professionals

The isothiazole nucleus, a five-membered heterocyclic ring containing nitrogen and sulfur, has
emerged as a privileged scaffold in medicinal chemistry. Its derivatives have demonstrated a
broad spectrum of biological activities, positioning them as promising candidates for the
development of novel therapeutics. This technical guide provides an in-depth overview of the
synthesis, biological evaluation, and mechanism of action of substituted isothiazoles, with a
focus on their anticancer, antimicrobial, and enzyme-inhibitory properties.

Synthetic Strategies for Biologically Active
Isothiazoles

The synthesis of substituted isothiazoles can be broadly categorized into ring-forming reactions
and the functionalization of a pre-formed isothiazole ring. A general workflow for the synthesis
and subsequent biological evaluation is outlined below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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